Cas no 625471-04-7 (Tert-Butyl (3S)-3-Aminoazepane-1-carboxylate)

• Product Name: Tert-Butyl (3S)-3-Aminoazepane-1-carboxylate
• CAS No: 625471-04-7
• MF: C₁₁H₂₂N₂O₂
• MW: 214.304583072662
• MDL: MFCD11041390
• CID: 1011745
• PubChem ID: 34178419
• Update Time: 2025-05-19

Tert-Butyl (3S)-3-Aminoazepane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• (S)-tert-Butyl 3-aminoazepane-1-carboxylate
• (3S)-3-Aminoazepane-1-carboxylic Acid tert-Butyl Ester
• (3S)-3-AMINO-AZEPANE-1-CARBOXYLIC ACID TERT-BUTYL ESTER
• (S)-3-amino-azepane-1-carboxylic acid tert-butyl ester
• tert-Butyl (3S)-3-aminoazepane-1-carboxylate
• tert-Butyl 3-aminoazepane-1-carboxylate
• (S)-3-AMINO-1-BOC-AZEPANE
• (3S)-3-Aminohexahydro-1H-azepine-1-carboxylic acid 1,1-dimethylethyl ester
• 1-Boc-(3S)-3-aminoazepane
• WXWILWLHHQGUCX-VIFPVBQESA-N
• BCP09828
• WT1133
• FCH3649545
• AM804150
• AX8223527
• AB0077620
• tert-butyl (S)-3-aminoazepane-1-carboxylat
• (3S)-Amino-azepane-1-carboxylic acid tert-butyl ester
• 625471-04-7
• DS-14858
• tert-butyl (S)-3-aminoazepane-1-carboxylate
• AC-29389
• A868441
• DTXSID30653023
• EN300-268796
• (S)-tert-Butyl3-aminoazepane-1-carboxylate
• CS-D0273
• AKOS015900998
• SCHEMBL1563471
• 1,1-dimethylethyl (3S)-3-aminoazepane-1-carboxylate
• MFCD11041390
• Tert-Butyl (3S)-3-Aminoazepane-1-carboxylate

• MDL： MFCD11041390
• Inchi： 1S/C11H22N2O2/c1-11(2,3)15-10(14)13-7-5-4-6-9(12)8-13/h9H,4-8,12H2,1-3H3/t9-/m0/s1
• InChI Key： WXWILWLHHQGUCX-VIFPVBQESA-N
• SMILES： O(C(C)(C)C)C(N1CCCC[C@@H](C1)N)=O

Computed Properties

• Exact Mass: 214.16800
• Monoisotopic Mass: 214.168127949g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.6
• XLogP3: 1.1

Experimental Properties

• Density: 1.020
• Boiling Point: 296.5±33.0℃ at 760 mmHg
• PSA: 55.56000
• LogP: 2.37290

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azepanes Azepanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azepanes

Additional information on Tert-Butyl (3S)-3-Aminoazepane-1-carboxylate

Comprehensive Overview of Tert-Butyl (3S)-3-Aminoazepane-1-carboxylate (CAS No. 625471-04-7)

Tert-Butyl (3S)-3-Aminoazepane-1-carboxylate (CAS No. 625471-04-7) is a specialized organic compound widely utilized in pharmaceutical research and fine chemical synthesis. This compound belongs to the class of azepane derivatives, which are increasingly gaining attention due to their versatile applications in drug discovery and medicinal chemistry. The (3S)-stereochemistry of this molecule further enhances its value, as enantiopure compounds often exhibit superior biological activity and selectivity.

In recent years, the demand for chiral building blocks like Tert-Butyl (3S)-3-Aminoazepane-1-carboxylate has surged, driven by the pharmaceutical industry's focus on developing more effective and safer therapeutics. Researchers frequently search for "azepane-based scaffolds" or "tert-butyl protected aminoazepanes" to identify novel candidates for central nervous system (CNS) drug development. The compound's unique structure makes it a promising intermediate for synthesizing G-protein-coupled receptor (GPCR) modulators and enzyme inhibitors.

From a synthetic perspective, Tert-Butyl (3S)-3-Aminoazepane-1-carboxylate (CAS No. 625471-04-7) offers several advantages. The tert-butyloxycarbonyl (Boc) protecting group ensures stability during multi-step reactions, while the azepane ring provides conformational flexibility—a key feature for optimizing drug-target interactions. These characteristics align with current trends in "green chemistry" and "atom-economical synthesis," as the compound enables efficient routes to complex molecules with minimal waste generation.

The compound's relevance extends to cutting-edge research areas such as "proteolysis targeting chimeras (PROTACs)" and "covalent inhibitors," where its primary amine functionality serves as a crucial attachment point for linker molecules. Analytical techniques like HPLC and NMR spectroscopy confirm the high purity and stereochemical integrity of this material, addressing the growing industry demand for "well-characterized synthetic intermediates."

Quality control specifications for Tert-Butyl (3S)-3-Aminoazepane-1-carboxylate typically include rigorous testing for enantiomeric excess and residual solvents, reflecting the pharmaceutical industry's emphasis on "quality by design (QbD)" principles. The compound's stability under various storage conditions makes it particularly valuable for "long-term research projects" and "scale-up processes."

Emerging applications in "peptide mimetics" and "macrocyclic compounds" further highlight the versatility of this azepane derivative. Its compatibility with solid-phase synthesis techniques positions it as a valuable tool for combinatorial chemistry approaches. Researchers investigating "conformational restriction strategies" in drug design frequently incorporate this scaffold to improve metabolic stability and binding affinity.

From a regulatory standpoint, Tert-Butyl (3S)-3-Aminoazepane-1-carboxylate (CAS No. 625471-04-7) complies with major pharmacopeial standards, making it suitable for GMP-compliant manufacturing processes. The compound's well-documented safety profile and handling procedures address common concerns about "laboratory chemical safety"—a topic receiving increased attention in research communities.

The synthesis and application of this compound frequently appear in discussions about "structure-activity relationship (SAR) studies" and "lead optimization." Its balanced lipophilicity and hydrogen bonding capacity make it particularly useful for addressing "blood-brain barrier permeability" challenges—a hot topic in neurological drug development circles.

As the pharmaceutical industry continues to explore "underexplored heterocycles," Tert-Butyl (3S)-3-Aminoazepane-1-carboxylate stands out as a structurally unique building block. Its growing presence in patent literature and scientific publications confirms its importance in modern medicinal chemistry, particularly for targets requiring three-dimensional molecular complexity beyond traditional flat aromatic systems.